Cas no 100565-90-0 (Acetic acid,[[2-methyl-3-(9,12-octadecadienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI))

• Product Name: Acetic acid,[[2-methyl-3-(9,12-octadecadienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI)
• CAS No: 100565-90-0
• MF: C₂₈H₄₄N₄O₃S
• MW: 516.738965988159
• CID: 201843
• PubChem ID: 6447792
• Update Time: 2025-04-19

Acetic acid,[[2-methyl-3-(9,12-octadecadienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[2-methyl-3-(9,12-octadecadienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI)
• 2H-Pyrazolo[4,3-d]pyrimidine,acetic acid deriv.
• ethyl 2-[2-methyl-3-[(9E,12E)-octadeca-9,12-dienoxy]pyrazolo[4,3-d]pyrimidin-7-yl]sulfanylacetate
• 100565-90-0
• Acetic acid, ((2-methyl-3-(9,12-octadecadienyloxy)-2H-pyrazolo(4,3-d)pyrimidin-7-yl)thio)-, ethyl ester
• 2-Methyl-3-linoleyloxy-7-(ethoxycarbonylmethylthio)pyrazolo(4,3-d)pyrimidine

• Inchi： 1S/C28H44N4O3S/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-35-28-26-25(31-32(28)3)27(30-23-29-26)36-22-24(33)34-5-2/h9-10,12-13,23H,4-8,11,14-22H2,1-3H3/b10-9+,13-12+
• InChI Key： AQRAFDBBIILVJM-OKLKQMLOSA-N
• SMILES： S(CC(=O)OCC)C1C2C(=C(N(C)N=2)OCCCCCCCC/C=C/C/C=C/CCCCC)N=CN=1

Computed Properties

• Exact Mass: 516.31372
• Monoisotopic Mass: 516.313412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 8.6

Experimental Properties

• Density: 1.09
• Boiling Point: 648.1°Cat760mmHg
• Flash Point: 345.7°C
• Refractive Index: 1.549
• PSA: 79.13
• LogP: 7.21080